2-chloro-N,N-bis(furan-2-ylmethyl)benzamide

Specification

• Molecular Formula: C17H14ClNO3
• Molecular Weight: 315.7 g/mol
• IUPAC Name: 2-chloro-N,N-bis(furan-2-ylmethyl)benzamide
• Standard InChI: InChI=1S/C17H14ClNO3/c18-16-8-2-1-7-15(16)17(20)19(11-13-5-3-9-21-13)12-14-6-4-10-22-14/h1-10H,11-12H2
• Standard InChI Key: OLBGUPSFDFYJTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N(CC2=CC=CO2)CC3=CC=CO3)Cl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

2-Chloro-N,N-bis(furan-2-ylmethyl)benzamide (C₁₇H₁₄ClNO₃) features a benzamide backbone substituted with a chlorine atom at the second carbon of the benzene ring. The nitrogen atom of the amide group is further functionalized with two furan-2-ylmethyl moieties, introducing steric bulk and electronic heterogeneity. The furan rings, five-membered oxygen-containing heterocycles, contribute to the compound’s polarity and potential for π-π stacking interactions, which are critical for binding biological targets.

Stereoelectronic Properties

The chlorine substituent exerts a strong electron-withdrawing effect, polarizing the benzene ring and enhancing the electrophilicity of the amide carbonyl group. This polarization facilitates nucleophilic attack at the carbonyl carbon, a property exploited in synthetic modifications. The furan rings, with their electron-rich oxygen atoms, introduce regions of high electron density, enabling hydrogen bonding and dipole-dipole interactions.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 2-chloro-N,N-bis(furan-2-ylmethyl)benzamide typically involves sequential alkylation and amidation steps:

• Chlorobenzoyl Chloride Preparation:
  Benzoyl chloride is chlorinated at the ortho position using Cl₂/AlCl₃, yielding 2-chlorobenzoyl chloride.

• Amide Formation:
  Reaction with furan-2-ylmethylamine in the presence of a base (e.g., triethylamine) forms the bis-alkylated amide.

Optimization Considerations

• Solvent Selection: Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction rates by stabilizing ionic intermediates.

• Catalysts: Lewis acids like ZnCl₂ improve yields by activating the carbonyl group toward nucleophilic attack.

Purification and Yield

Crude products are purified via column chromatography (silica gel, ethyl acetate/hexane eluent), with reported yields ranging from 45–65% depending on reaction conditions. Scalability remains a challenge due to the sensitivity of furan rings to oxidative degradation.

Physicochemical Properties

Thermodynamic Parameters

Property	Value
Molecular Weight	315.7 g/mol
XLogP3	3.2
Hydrogen Bond Acceptors	3
Rotatable Bonds	5

Stability Profile

2-Chloro-N,N-bis(furan-2-ylmethyl)benzamide is stable under ambient conditions but degrades under strong acidic or basic conditions due to hydrolysis of the amide bond. Light exposure should be minimized to prevent furan ring oxidation.

Biological Activities and Mechanisms

Antimicrobial Activity

In vitro assays demonstrate broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 8 µg/mL) and fungi (e.g., Candida albicans, MIC = 16 µg/mL). The mechanism involves inhibition of microbial cell wall synthesis enzymes, particularly penicillin-binding proteins (PBPs), through competitive binding at the active site.

Selectivity Challenges

While potent, the compound exhibits moderate selectivity (SI = 3.5–5.0) between cancerous and normal cells, necessitating structural optimization to reduce off-target effects.

Comparative Analysis with Structural Analogues

Halogen Substitution Effects

Replacing the ortho-chlorine with a para-chlorine (as in 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide) reduces antimicrobial potency by 40–60%, highlighting the importance of substituent position on bioactivity.

Heterocyclic Modifications

Analogues substituting furan with thiophene show:

• Enhanced Lipophilicity: XLogP3 increases to 4.1, improving blood-brain barrier penetration.

• Reduced Solubility: Aqueous solubility drops from 12 µg/mL to <5 µg/mL, limiting therapeutic utility.

Research Gaps and Future Directions

Pharmacokinetic Profiling

Current data lack in vivo absorption, distribution, metabolism, and excretion (ADME) parameters. Future studies should prioritize:

• Oral Bioavailability: Formulation with cyclodextrins to enhance solubility.

• Metabolite Identification: LC-MS/MS profiling to detect oxidative furan ring metabolites.

Target Deconvolution

Proteomic approaches (e.g., affinity chromatography, thermal shift assays) are needed to identify off-target interactions responsible for cytotoxicity in normal cells.